Cas no 1893458-11-1 (1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride)

1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride is a cyclopropane-derived amino acid derivative featuring a trifluoromethyl group, enhancing its utility in medicinal chemistry and peptide research. The hydrochloride salt improves solubility and stability, facilitating handling and storage. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, making it valuable in drug design, particularly for bioactive molecule modification. Its rigid cyclopropane scaffold offers conformational constraint, useful in probing structure-activity relationships. This compound serves as a versatile intermediate for synthesizing fluorinated analogs of peptides or small-molecule inhibitors. Suitable for research applications, it provides a balance of reactivity and stability under controlled conditions.

1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride structure

1893458-11-1 structure

Product Name:1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride

CAS No:1893458-11-1

MF:C₅H₇ClF₃NO₂

MW:205.5628

MDL:MFCD30180532

CID:5087412

PubChem ID:53401536

Update Time:2026-03-02

1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride
- 1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride
- MDL： MFCD30180532
- Inchi： 1S/C5H6F3NO2.ClH/c6-5(7,8)2-1-4(2,9)3(10)11;/h2H,1,9H2,(H,10,11);1H
- InChI Key： QGKTVRJMCFQMAX-UHFFFAOYSA-N
- SMILES： Cl[H].FC(C1([H])C([H])([H])C1(C(=O)O[H])N([H])[H])(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 202
Topological Polar Surface Area: 63.3

1-Amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride Pricemore >>

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